2-(4-methoxyphenyl)-N-(2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-[2-(2-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide
• InChI: InChI=1S/C21H21N3O2S/c1-14-5-3-4-6-19(14)24-21(17-12-27-13-18(17)23-24)22-20(25)11-15-7-9-16(26-2)10-8-15/h3-10H,11-13H2,1-2H3,(H,22,25)
• InChI Key: OJDUNDDQHUHXLG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=C3CSCC3=N2)NC(=O)CC4=CC=C(C=C4)OC
• Molecular Formula: C21H21N3O2S
• Molecular Weight: 379.5 g/mol
• CAS No.: 361172-64-7

Description

The compound contains several functional groups including a methoxyphenyl group, a tolyl group, and a thieno[3,4-c]pyrazole group. The methoxyphenyl group is a phenyl ring with a methoxy (OCH3) substituent. The tolyl group is a type of aryl group derived from toluene and can exist in three isomeric forms. The thieno[3,4-c]pyrazole group is a bicyclic compound containing a thiophene ring fused with a pyrazole ring.

Scientific Research Applications

Chloroacetamide Herbicides Research

Chloroacetamide compounds, such as alachlor and metolachlor, are investigated for their herbicidal properties, focusing on their mode of action and environmental impact. These studies are crucial for understanding the ecological safety and effectiveness of chloroacetamide herbicides in agricultural practices (Weisshaar & Böger, 1989).

Coordination Complexes and Antioxidant Activity

Research on pyrazole-acetamide derivatives has led to the synthesis of novel Co(II) and Cu(II) coordination complexes. These studies explore the structural properties and antioxidant activities of these complexes, contributing to the development of new materials with potential applications in biomedicine and catalysis (Chkirate et al., 2019).

Novel Cooling Agents

The safety and potential applications of novel cooling agents, such as 2-(4-methylphenoxy)-N-(1H-pyrazol-3-yl)-N-(2-thienylmethyl)acetamide, have been evaluated for use in food and beverage applications. This research underscores the importance of toxicological assessments in the development of new food additives (Karanewsky et al., 2015).

Antimicrobial and Anticancer Activities

Studies on thiazole derivatives incorporating pyrazole moieties have revealed significant antimicrobial and anticancer activities. These findings support the potential therapeutic applications of such compounds in treating infectious diseases and cancer (Saravanan et al., 2010).

Antiviral and Anticancer Compounds

The synthesis and evaluation of 2‐pyrazoline‐substituted 4‐thiazolidinones have demonstrated their potential as antiviral and anticancer agents. Such studies are pivotal in the search for new drugs to combat viral infections and cancer (Havrylyuk et al., 2013).